Cas no 2138401-91-7 (7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one)
7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-744156
- 2138401-91-7
- 7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one
- 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one
-
- Inchi: 1S/C12H18O2/c1-9-6-11(2,3)8-12(7-9)10(13)4-5-14-12/h4-5,9H,6-8H2,1-3H3
- InChI Key: XSPCRZPQOVMEMF-UHFFFAOYSA-N
- SMILES: O1C=CC(C21CC(C)CC(C)(C)C2)=O
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744156-1.0g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 1.0g |
$842.0 | 2024-05-23 | |
| Enamine | EN300-744156-0.05g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 0.05g |
$707.0 | 2024-05-23 | |
| Enamine | EN300-744156-0.1g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 0.1g |
$741.0 | 2024-05-23 | |
| Enamine | EN300-744156-0.25g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 0.25g |
$774.0 | 2024-05-23 | |
| Enamine | EN300-744156-0.5g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 0.5g |
$809.0 | 2024-05-23 | |
| Enamine | EN300-744156-2.5g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 2.5g |
$1650.0 | 2024-05-23 | |
| Enamine | EN300-744156-5.0g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 5.0g |
$2443.0 | 2024-05-23 | |
| Enamine | EN300-744156-10.0g |
7,7,9-trimethyl-1-oxaspiro[4.5]dec-2-en-4-one |
2138401-91-7 | 95% | 10.0g |
$3622.0 | 2024-05-23 |
7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one
Comprehensive Analysis of 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one (CAS No. 2138401-91-7)
The compound 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one (CAS No. 2138401-91-7) is a spirocyclic ketone with significant potential in organic synthesis and pharmaceutical research. Its unique structural features, including a spiro center and an α,β-unsaturated carbonyl moiety, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in constructing complex molecular architectures, particularly in the field of fragrance chemistry and medicinal chemistry.
One of the most discussed applications of 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one is its role in the synthesis of flavor and fragrance ingredients. The compound's spirocyclic framework contributes to its stability and distinct olfactory properties, making it a candidate for high-end perfumery. With growing consumer demand for sustainable and natural-inspired fragrances, this compound has garnered attention as a synthetic alternative to rare or environmentally sensitive natural extracts. Its compatibility with green chemistry principles further enhances its appeal in modern cosmetic formulations.
From a synthetic perspective, the CAS No. 2138401-91-7 compound offers intriguing reactivity patterns. The presence of both a cyclic ether and an enone system allows for diverse chemical transformations, including Michael additions, cycloadditions, and asymmetric hydrogenations. Recent publications highlight its utility in building chiral scaffolds for pharmaceutical intermediates, addressing the pharmaceutical industry's need for stereoselective synthesis. This aligns with current trends in precision medicine and targeted drug delivery systems.
The thermal and oxidative stability of 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one has been investigated for potential applications in material science. Its rigid spiro structure could contribute to the development of novel polymeric materials with enhanced mechanical properties. As industries seek alternatives to traditional petrochemical-derived materials, such bio-inspired compounds are gaining traction in sustainable material development.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. The growing availability of computational chemistry tools has also enabled researchers to predict the compound's behavior in various chemical environments, accelerating its adoption in high-throughput screening platforms.
In the context of green chemistry, the synthetic routes to 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one have been optimized to minimize waste and energy consumption. This reflects broader industry shifts toward eco-friendly synthesis and circular economy principles. The compound's potential for catalytic transformations rather than stoichiometric reactions further enhances its sustainability profile.
Future research directions for CAS No. 2138401-91-7 may explore its biological activity, given the pharmacological relevance of similar spirocyclic compounds. Preliminary studies suggest possible interactions with enzyme systems, though extensive toxicological evaluations would be necessary for therapeutic applications. The compound's structural novelty continues to inspire investigations into its structure-activity relationships across multiple disciplines.
From a commercial standpoint, the scalability of 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one production remains a key consideration. Process chemists are evaluating continuous flow synthesis methods to improve yield and reproducibility. Such advancements could position this compound as a cost-effective building block for industries ranging from specialty chemicals to advanced materials.
The intellectual property landscape surrounding this compound shows active patent activity, particularly in catalytic methods for its preparation and derivatives. This reflects the compound's growing industrial importance and the competitive nature of innovation in fine chemicals. Researchers should monitor this space for emerging applications and technological breakthroughs.
In summary, 7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one (CAS No. 2138401-91-7) represents a fascinating case study in modern chemical research. Its multifaceted applications span fragrance development, pharmaceutical intermediates, and material science, with ongoing innovations in synthetic methodology and application discovery. As interdisciplinary research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in sustainable chemistry solutions.
2138401-91-7 (7,7,9-Trimethyl-1-oxaspiro[4.5]dec-2-en-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)